Cas no 1260497-25-3 (4-(3,4-dichlorophenyl)benzonitrile)

4-(3,4-dichlorophenyl)benzonitrile structure
1260497-25-3 structure
Product Name:4-(3,4-dichlorophenyl)benzonitrile
CAS No:1260497-25-3
MF:C13H7Cl2N
MW:248.107381105423
MDL:MFCD21609631
CID:2761077
PubChem ID:70699565
Update Time:2025-04-21

4-(3,4-dichlorophenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(3,4-dichlorophenyl)benzonitrile
    • DTXSID00742690
    • 3',4'-Dichloro[1,1'-biphenyl]-4-carbonitrile
    • 1260497-25-3
    • CS-0211837
    • 3',4'-DICHLORO-[1,1'-BIPHENYL]-4-CARBONITRILE
    • [1,1'-Biphenyl]-4-carbonitrile, 3',4'-dichloro-
    • MFCD21609631
    • BS-20069
    • MDL： MFCD21609631
    • Inchi： 1S/C13H7Cl2N/c14-12-6-5-11(7-13(12)15)10-3-1-9(8-16)2-4-10/h1-7H
    • InChI Key： XKKHXUBQXXOEKO-UHFFFAOYSA-N
    • SMILES： ClC1=C(C=CC(=C1)C1C=CC(C#N)=CC=1)Cl

Computed Properties

  • Exact Mass: 246.99600
  • Monoisotopic Mass: 246.9955546Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79000
  • LogP: 4.53208

4-(3,4-dichlorophenyl)benzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-(3,4-dichlorophenyl)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB310698-1 g
4-(3,4-Dichlorophenyl)benzonitrile; 98%
 1260497-25-3
1 g
 €246.00 2023-07-19
abcr
AB310698-5 g
4-(3,4-Dichlorophenyl)benzonitrile; 98%
 1260497-25-3
5 g
 €654.00 2023-07-19
TRC
D474123-100mg
4-(3,4-Dichlorophenyl)benzonitrile
 1260497-25-3
100mg
 $64.00 2023-05-18
TRC
D474123-250mg
4-(3,4-Dichlorophenyl)benzonitrile
 1260497-25-3
250mg
 $98.00 2023-05-18
TRC
D474123-500mg
4-(3,4-Dichlorophenyl)benzonitrile
 1260497-25-3
500mg
 $150.00 2023-05-18
TRC
D474123-1g
4-(3,4-Dichlorophenyl)benzonitrile
 1260497-25-3
1g
 $207.00 2023-05-18
abcr
AB310698-1g
4-(3,4-Dichlorophenyl)benzonitrile, 98%; .
 1260497-25-3 98%
1g
 €246.00 2025-02-14
abcr
AB310698-5g
4-(3,4-Dichlorophenyl)benzonitrile, 98%; .
 1260497-25-3 98%
5g
 €654.00 2025-02-14
A2B Chem LLC
AA34574-1g
4-(3,4-Dichlorophenyl)benzonitrile
 1260497-25-3 98%
1g
 $142.00 2024-04-20
A2B Chem LLC
AA34574-5g
4-(3,4-Dichlorophenyl)benzonitrile
 1260497-25-3 98%
5g
 $402.00 2024-04-20

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